Cas no 193066-59-0 (3H-Thieno[2,3-d]imidazole-5-carboxylic acid)

3H-Thieno[2,3-d]imidazole-5-carboxylic acid structure
193066-59-0 structure
Product Name:3H-Thieno[2,3-d]imidazole-5-carboxylic acid
CAS No:193066-59-0
MF:C6H4N2O2S
MW:168.173159599304
CID:116299
PubChem ID:15321289
Update Time:2025-04-18

3H-Thieno[2,3-d]imidazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 3H-Thieno[2,3-d]imidazole-5-carboxylic acid
    • 1H-thieno[2,3-d]imidazole-5-carboxylic acid
    • 1H-Thieno[2,3-d]imidazole-5-carboxylic acid (9CI)
    • SCHEMBL9848734
    • 193066-59-0
    • CS-0499245
    • DTXSID80571420
    • Inchi: 1S/C6H4N2O2S/c9-6(10)4-1-3-5(11-4)8-2-7-3/h1-2H,(H,7,8)(H,9,10)
    • InChI Key: YTUOQQNIHYWEIA-UHFFFAOYSA-N
    • SMILES: S1C(C(=O)O)=CC2=C1N=CN2

Computed Properties

  • Exact Mass: 167.99942
  • Monoisotopic Mass: 167.99934855g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 187
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.4
  • Topological Polar Surface Area: 94.2Ų

Experimental Properties

  • PSA: 65.98
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